Dimethyl 4-Methyl-cyclohexane-1,1-dicarboxylate
Cat. No. B8327914
Key on ui cas rn:
828270-99-1
M. Wt: 214.26 g/mol
InChI Key: RFRZODSIYXTVQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07332485B2
Procedure details
A solution of methyl 4-methylcyclohexane carboxylic acid (6.5 g, 41.6 mmol) in THF (15 mL) was added dropwise to a solution of lithium diisopropylamine (6.75 g, 62.4 mmol) in THF (60 mL) at −78° C. After stirring for 1 h at the same temperature, a solution of methylchloroformate (5.9 g, 62.4 mmol) in THF (15 mL) was added slowly and the mixture was allowed to warm to room temperature. After 18 h the reaction mixture was quenched with saturated aqueous NH4Cl solution (100 mL). THF was removed in vacuo and the aqueous residue was extracted with dichloromethane (100 mL×3). The combined organic layers were dried (MgSO4). After removal of the solvent under reduced pressure, purification by flash column chromatography using an eluting system of hexane/EtOAc (95:5) yielded the title compound as a clear colorless liquid (4.79 g, 54%). MH+215.
Name
Yield
54%
Identifiers
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REACTION_CXSMILES
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C[C:2]1([C:9]([OH:11])=[O:10])[CH2:7][CH2:6][CH:5]([CH3:8])[CH2:4][CH2:3]1.[CH:12](NC(C)C)(C)C.[Li].[CH3:20][O:21][C:22](Cl)=[O:23]>C1COCC1>[CH3:8][CH:5]1[CH2:6][CH2:7][C:2]([C:9]([O:11][CH3:12])=[O:10])([C:22]([O:21][CH3:20])=[O:23])[CH2:3][CH2:4]1 |f:1.2,^1:18|
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Inputs
Step One
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Name
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|
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Quantity
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6.5 g
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Type
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reactant
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Smiles
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CC1(CCC(CC1)C)C(=O)O
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Name
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|
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Quantity
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6.75 g
|
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Type
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reactant
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Smiles
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C(C)(C)NC(C)C.[Li]
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Name
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|
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Quantity
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15 mL
|
|
Type
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solvent
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Smiles
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C1CCOC1
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|
Name
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|
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Quantity
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60 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
5.9 g
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Type
|
reactant
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Smiles
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COC(=O)Cl
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Name
|
|
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Quantity
|
15 mL
|
|
Type
|
solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring for 1 h at the same temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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After 18 h the reaction mixture was quenched with saturated aqueous NH4Cl solution (100 mL)
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Duration
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18 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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THF was removed in vacuo
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous residue was extracted with dichloromethane (100 mL×3)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The combined organic layers were dried (MgSO4)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
After removal of the solvent
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
under reduced pressure, purification by flash column chromatography
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
CC1CCC(CC1)(C(=O)OC)C(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.79 g | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 53.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
